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Introduction
Severe acute pancreatitis (SAP) is a life-threatening inflammatory condition of the pancreas

with high morbidity and mortality. The development of relevant and reproducible animal models

is crucial for understanding the pathophysiology of SAP and for the preclinical evaluation of

novel therapeutic agents. The combination of caerulein, a cholecystokinin analogue, and

lipopolysaccharide (LPS), a component of the outer membrane of Gram-negative bacteria, in

rodents provides a widely used and clinically relevant model of SAP. This model effectively

mimics the key features of human SAP, including acinar cell injury, robust local and systemic

inflammation, and the potential for multi-organ dysfunction.

These application notes provide detailed protocols for inducing SAP in mice using the

caerulein and LPS combination, methods for assessing disease severity, and an overview of

the key signaling pathways involved.

Experimental Protocols
I. Induction of Severe Acute Pancreatitis in Mice
This protocol describes the induction of severe acute pancreatitis in mice using intraperitoneal

(i.p.) injections of caerulein followed by LPS.
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Materials:

Caerulein (lyophilized powder)

Lipopolysaccharide (LPS) from Escherichia coli (e.g., serotype O55:B5)

Sterile, pyrogen-free 0.9% saline

Male C57BL/6 or BALB/c mice (8-10 weeks old)

Sterile syringes and needles (27-30 gauge)

Procedure:

Animal Preparation:

Acclimatize mice to the animal facility for at least one week before the experiment.

House mice in a controlled environment with a 12-hour light/dark cycle and provide free

access to standard chow and water.

Fast mice for 12-16 hours before the induction of pancreatitis, with continued free access

to water.[1]

Reagent Preparation:

Caerulein Solution (50 µg/mL): Aseptically dissolve caerulein powder in sterile 0.9%

saline to a final concentration of 50 µg/mL.

LPS Solution (1 mg/mL): Aseptically dissolve LPS in sterile 0.9% saline to a final

concentration of 1 mg/mL.

Induction Protocol:

Administer hourly intraperitoneal (i.p.) injections of caerulein (50 µg/kg body weight) for a

total of 6-10 injections.[2][3]
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One hour after the final caerulein injection, administer a single i.p. injection of LPS (10

mg/kg body weight).[2][3]

Control Group: Administer hourly i.p. injections of an equivalent volume of sterile 0.9%

saline instead of caerulein, followed by a single i.p. injection of saline instead of LPS.

Post-Induction Monitoring:

Monitor the animals for signs of distress, including lethargy, piloerection, and abdominal

guarding.

Euthanize mice at predetermined time points (e.g., 3, 6, 12, or 24 hours) after the LPS

injection for sample collection.

II. Assessment of Pancreatitis Severity
A. Serum Analysis:

Blood Collection: Collect blood via cardiac puncture at the time of euthanasia.

Serum Separation: Allow the blood to clot at room temperature for 30 minutes, then

centrifuge at 2,000 x g for 10 minutes at 4°C to separate the serum.

Biochemical Assays:

Measure serum amylase and lipase activity using commercially available assay kits.

Quantify serum levels of pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha

(TNF-α) and Interleukin-6 (IL-6) using enzyme-linked immunosorbent assay (ELISA) kits.

[4][5]

B. Pancreatic Tissue Analysis:

Tissue Harvesting: Carefully dissect the pancreas, trim away adipose tissue, and record the

wet weight.

Myeloperoxidase (MPO) Assay:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 13 Tech Support

https://www.benchchem.com/product/b1668201?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4621587/
https://www.researchgate.net/figure/Caerulein-and-caerulein-LPS-pancreatitis-model-Mice-were-divided-into-4-groups-of-6_fig5_386185493
https://www.benchchem.com/product/b1668201?utm_src=pdf-body
https://www.researchgate.net/figure/Serum-IL-6-levels-in-wild-type-and-MK2-mice-Serum-IL-6-was-analyzed-with-ELISA-technique_fig3_44629358
https://www.researchgate.net/figure/Phenotypes-of-three-AP-mouse-models-induced-by-Caerulein-Caerulein-LPS-and-L-Arginine_fig1_375357980
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668201?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Homogenize a portion of the pancreas in an appropriate buffer.

Measure MPO activity, an indicator of neutrophil infiltration, using a commercially available

MPO assay kit.

Histological Evaluation:

Fix a portion of the pancreas in 10% neutral buffered formalin for 24 hours.

Embed the fixed tissue in paraffin, section at 4-5 µm, and stain with Hematoxylin and

Eosin (H&E).

Score the stained sections for edema, inflammation, and acinar cell necrosis by a blinded

observer using a standardized scoring system (see Table 2).[6]

Data Presentation
Table 1: Typical Quantitative Outcomes in the Caerulein
and LPS-Induced Severe Pancreatitis Model
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Parameter
Control Group
(Mean ±
SD/SEM)

Caerulein +
LPS Group
(Mean ±
SD/SEM)

Fold Change
(Approx.)

Reference(s)

Serum Amylase

(U/L)
1,500 - 2,500 10,000 - 20,000+ 5 - 10+ [2][7][8]

Serum Lipase

(U/L)
100 - 300 2,000 - 5,000+ 10 - 20+ [8]

Serum IL-6

(pg/mL)
< 50 500 - 5,000+ 10 - 100+ [4][9]

Serum TNF-α

(pg/mL)
< 20 100 - 1,000+ 5 - 50+ [5]

Pancreatic MPO

(U/mg protein)
0.1 - 0.5 1.0 - 5.0+ 5 - 10+

Pancreatic Wet

Weight (mg)
150 - 200 250 - 400+ 1.5 - 2.0+ [2]

Histological

Score (Total)
0 - 1 8 - 12 8 - 12 [2]

Note: The values presented are approximate and can vary depending on the specific mouse

strain, timing of sample collection, and exact protocol used.

Table 2: Histological Scoring System for Acute
Pancreatitis (Adapted from Schmidt et al.)[6]
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Feature Score Description

Edema 0 Absent

1 Interlobular edema

2 Intralobular edema

3
Diffuse intralobular edema with

separation of acini

Inflammation 0 Absent

(Leukocyte Infiltration) 1
Mild, scattered infiltrate in the

interstitium

2
Moderate, diffuse infiltrate in

the interstitium

3
Severe, diffuse infiltrate with

parenchymal involvement

Acinar Necrosis 0 Absent

1 Focal (<5% of parenchyma)

2
Multifocal (5-20% of

parenchyma)

3 Diffuse (>20% of parenchyma)

Hemorrhage 0 Absent

1 1-2 foci

2 3-5 foci

3 >5 foci

Total Score

Sum of scores for edema,

inflammation, and necrosis

(maximum of 9, or 12 including

hemorrhage)
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Key Signaling Pathways
The pathogenesis of severe acute pancreatitis induced by caerulein and LPS involves the

activation of several key intracellular signaling pathways that drive inflammation and cell death.

Experimental Workflow

Animal Preparation

Induction of Pancreatitis

Sample Collection & Analysis

Acclimatization
(1 week)

Fasting
(12-16 hours)

Hourly Caerulein Injections (i.p.)
(50 µg/kg)

Single LPS Injection (i.p.)
(10 mg/kg)

Euthanasia
(3-24 hours post-LPS)

Blood Collection
(Cardiac Puncture) Pancreas Dissection

Serum Analysis
(Amylase, Lipase, Cytokines)

Histopathology
(H&E Staining & Scoring) MPO Assay
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Click to download full resolution via product page

Caption: Experimental workflow for the caerulein and LPS-induced severe acute pancreatitis

model.

Toll-like Receptor 4 (TLR4) and NF-κB Signaling Pathway
LPS is a potent activator of Toll-like receptor 4 (TLR4), which is expressed on various cell

types, including macrophages and pancreatic acinar cells.[10][11] Activation of TLR4 initiates a

downstream signaling cascade that culminates in the activation of the transcription factor

Nuclear Factor-kappa B (NF-κB). NF-κB then translocates to the nucleus and promotes the

transcription of numerous pro-inflammatory genes, including TNF-α, IL-6, and other cytokines

and chemokines, driving the inflammatory response in pancreatitis.[12]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 13 Tech Support

https://www.benchchem.com/product/b1668201?utm_src=pdf-body-img
https://www.benchchem.com/product/b1668201?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/19201771/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10995222/
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0187552
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668201?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cytoplasm

Nucleus

LPS

TLR4

 Binds

MyD88

 Recruits

IRAKs

TRAF6

IKKα

IKKβ

NEMO

 Activates

IκBα

 Phosphorylates

NF-κB
(p65/p50)

 Degradation releases

Nucleus

 Translocates

Pro-inflammatory Genes
(TNF-α, IL-6, etc.)

Click to download full resolution via product page

Caption: Simplified TLR4-NF-κB signaling pathway in severe acute pancreatitis.
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Janus Kinase/Signal Transducer and Activator of
Transcription (JAK/STAT) Signaling Pathway
Cytokines, such as IL-6, released during the initial inflammatory response can further amplify

inflammation through the JAK/STAT signaling pathway. Binding of these cytokines to their

receptors on pancreatic and immune cells leads to the phosphorylation and activation of Janus

kinases (JAKs), which in turn phosphorylate Signal Transducer and Activator of Transcription

(STAT) proteins. Phosphorylated STATs dimerize, translocate to the nucleus, and induce the

expression of genes involved in inflammation and immune responses, thus perpetuating the

inflammatory cascade.
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Caption: Overview of the JAK/STAT signaling pathway in pancreatitis-associated inflammation.
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Conclusion
The caerulein and LPS combination model is a robust and reproducible tool for studying the

pathogenesis of severe acute pancreatitis and for evaluating the efficacy of potential

therapeutic interventions. By understanding the detailed protocols for induction and

assessment, and the key signaling pathways involved, researchers can effectively utilize this

model to advance the field of pancreatitis research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Lipopolysaccharide (LPS) Combination Model of Severe Pancreatitis]. BenchChem, [2025].
[Online PDF]. Available at: [https://www.benchchem.com/product/b1668201#caerulein-and-
lipopolysaccharide-lps-combination-model-of-severe-pancreatitis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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